![molecular formula C15H13F2NOS B2743913 2,6-Difluoro-N-[(1-thiophen-3-ylcyclopropyl)methyl]benzamide CAS No. 2415532-60-2](/img/structure/B2743913.png)
2,6-Difluoro-N-[(1-thiophen-3-ylcyclopropyl)methyl]benzamide
Overview
Description
2,6-Difluoro-N-[(1-thiophen-3-ylcyclopropyl)methyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in the development of new drugs. This compound is known for its unique properties and has been studied extensively to understand its synthesis method, mechanism of action, biochemical and physiological effects, and future directions for research.
Mechanism of Action
The mechanism of action of 2,6-Difluoro-N-[(1-thiophen-3-ylcyclopropyl)methyl]benzamide is not fully understood. However, it is believed to work by inhibiting certain enzymes or proteins in the body that are involved in various biological processes. This compound has been shown to have a high affinity for certain receptors in the body, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, which may make it useful in the treatment of pain and inflammation. This compound has also been shown to have antitumor effects, which may make it useful in the treatment of cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,6-Difluoro-N-[(1-thiophen-3-ylcyclopropyl)methyl]benzamide in lab experiments is its unique properties. This compound has been shown to have a wide range of pharmacological activities, which makes it useful for studying various biological processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 2,6-Difluoro-N-[(1-thiophen-3-ylcyclopropyl)methyl]benzamide. One of the main areas of research is the development of new drugs based on this compound. Researchers are also interested in studying the mechanism of action of this compound to better understand its pharmacological effects. Additionally, there is interest in studying the potential side effects and toxicity of this compound to determine its safety for use in humans.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied extensively for its potential use in the development of new drugs and has been shown to have a wide range of pharmacological activities. While there are some limitations to using this compound in lab experiments, there are also several future directions for research that could lead to new discoveries in the field of pharmacology.
Synthesis Methods
The synthesis of 2,6-Difluoro-N-[(1-thiophen-3-ylcyclopropyl)methyl]benzamide involves several steps. One of the most common methods used for its synthesis is the reaction of 2,6-difluorobenzoyl chloride with cyclopropylmethylthiophene in the presence of a base. The resulting product is then purified using various techniques such as column chromatography or recrystallization.
Scientific Research Applications
2,6-Difluoro-N-[(1-thiophen-3-ylcyclopropyl)methyl]benzamide has been extensively studied for its potential use in the development of new drugs. It has been shown to have a wide range of pharmacological activities, including antitumor, anti-inflammatory, and analgesic effects. This compound has also been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
2,6-difluoro-N-[(1-thiophen-3-ylcyclopropyl)methyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13F2NOS/c16-11-2-1-3-12(17)13(11)14(19)18-9-15(5-6-15)10-4-7-20-8-10/h1-4,7-8H,5-6,9H2,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKHNECLRQLTQJK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(CNC(=O)C2=C(C=CC=C2F)F)C3=CSC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13F2NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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